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Compound of Interest

Compound Name: (-)-Reticuline

Cat. No.: B138949 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

(-)-Reticuline is a pivotal intermediate in the biosynthesis of numerous benzylisoquinoline

alkaloids, making it a valuable compound in pharmaceutical research and development.

However, its handling requires stringent safety protocols due to its potential toxicity. This guide

provides essential, immediate safety and logistical information, including detailed operational

and disposal plans to ensure the well-being of laboratory personnel and the integrity of your

research.

Hazard Profile and Personal Protective Equipment
(PPE)
(-)-Reticuline is classified as a hazardous substance. It is toxic if swallowed, in contact with

skin, or inhaled.[1] It is also known to cause skin and serious eye irritation, and may cause

respiratory irritation.[1] Therefore, strict adherence to PPE protocols is mandatory.
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Procedure Required Personal Protective Equipment

Receiving/Unpacking • Double Nitrile Gloves• Lab Coat

Weighing/Aliquoting (Dry Powder)

• Double Nitrile Gloves• Disposable Gown (solid

front, long sleeves, elastic cuffs)• NIOSH/MSHA

or European Standard EN 149 approved

respirator[2]• Safety Goggles and Face Shield

Solution Preparation & Handling
• Double Nitrile Gloves• Disposable Gown•

Safety Goggles

Waste Disposal
• Double Nitrile Gloves• Disposable Gown•

Safety Goggles

Spill Cleanup

• Double Nitrile Gloves• Disposable Gown•

NIOSH/MSHA or European Standard EN 149

approved respirator• Safety Goggles and Face

Shield• Shoe Covers

Note: Always consult the specific Safety Data Sheet (SDS) for detailed information on glove

compatibility and breakthrough times. Change gloves frequently, and immediately if

contaminated.

Operational Plan: Step-by-Step Guidance
1. Receiving and Storage

Inspect Package: Upon receipt, carefully inspect the package for any signs of damage or

leakage. If the package is compromised, do not open it. Isolate the package in a designated

hazardous material area and immediately contact your institution's Environmental Health and

Safety (EHS) office.

Storage: Store (-)-Reticuline in a clearly labeled, sealed container in a designated, secure,

and ventilated area. The storage area should be marked with a "Toxic" warning sign.
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Controlled Environment: All handling of powdered (-)-Reticuline should be conducted in a

certified chemical fume hood or a glove box to minimize inhalation exposure.[2]

Weighing: When weighing the compound, use a dedicated, clean spatula and weighing boat.

Perform this task within the fume hood.

Solution Preparation: When preparing solutions, slowly add the solvent to the powdered

compound to minimize aerosolization.

Labeling: All containers with (-)-Reticuline, including stock solutions and dilutions, must be

clearly labeled with the compound name, concentration, date of preparation, and a hazard

symbol.

3. Experimental Use

Personal Hygiene: Avoid contact with skin and eyes.[3] Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after handling.[4]

Containment: Use secondary containment (e.g., a tray) for all experimental procedures

involving (-)-Reticuline solutions to contain any potential spills.

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[2] Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

eyelids open.[2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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All materials contaminated with (-)-Reticuline are considered hazardous waste and must be

disposed of according to institutional and local regulations.

Solid Waste: Contaminated items such as gloves, gowns, weighing boats, and pipette tips

should be collected in a designated, leak-proof, and clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions and contaminated liquids should be collected in a

designated, leak-proof, and clearly labeled container. Do not pour down the drain.[2]

Waste Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of

hazardous waste.
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Caption: Workflow for the safe handling and disposal of (-)-Reticuline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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